Cas no 152831-97-5 (Ethyl 4-cyano-2-oxobutyrate)

Ethyl 4-cyano-2-oxobutyrate structure
Ethyl 4-cyano-2-oxobutyrate structure
Product Name:Ethyl 4-cyano-2-oxobutyrate
CAS No:152831-97-5
MF:C7H9NO3
MW:155.151262044907
MDL:MFCD01319626
CID:1075407
PubChem ID:15089956
Update Time:2025-04-20

Ethyl 4-cyano-2-oxobutyrate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-cyano-2-oxobutyrate
    • ethyl 4-cyano-2-oxobutanoate
    • ETHYL4-CYANO-2-OXOBUTYRATE
    • DTXSID10568045
    • SCHEMBL1539082
    • NNGWXXJZRSLTDP-UHFFFAOYSA-N
    • AKOS006275883
    • 152831-97-5
    • DB-208924
    • ethyl 4-cyano-2-oxo-butanoate
    • MFCD01319626
    • MDL： MFCD01319626
    • Inchi： 1S/C7H9NO3/c1-2-11-7(10)6(9)4-3-5-8/h2-4H2,1H3
    • InChI Key： NNGWXXJZRSLTDP-UHFFFAOYSA-N
    • SMILES： O(C(C(CCC#N)=O)=O)CC

Computed Properties

  • Exact Mass: 155.05800
  • Monoisotopic Mass: 155.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 67.2Ų

Experimental Properties

  • PSA: 67.16000
  • LogP: 0.42238

Ethyl 4-cyano-2-oxobutyrate Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Ethyl 4-cyano-2-oxobutyrate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
200952-1g
Ethyl 4-cyano-2-oxobutyrate
 152831-97-5 97%
1g
 ￡452.00 2022-03-01
Fluorochem
200952-2g
Ethyl 4-cyano-2-oxobutyrate
 152831-97-5 97%
2g
 ￡745.00 2022-03-01
Fluorochem
200952-5g
Ethyl 4-cyano-2-oxobutyrate
 152831-97-5 97%
5g
 ￡1715.00 2022-03-01
abcr
AB360873-1 g
Ethyl 4-cyano-2-oxobutyrate, 97%; .
 152831-97-5 97%
1g
 €709.00 2023-04-26
abcr
AB360873-2 g
Ethyl 4-cyano-2-oxobutyrate, 97%; .
 152831-97-5 97%
2g
 €1118.50 2023-04-26
abcr
AB360873-1g
Ethyl 4-cyano-2-oxobutyrate, 97%; .
 152831-97-5 97%
1g
 €709.00 2025-02-15
abcr
AB360873-2g
Ethyl 4-cyano-2-oxobutyrate, 97%; .
 152831-97-5 97%
2g
 €1118.50 2025-02-15
abcr
AB360873-5g
Ethyl 4-cyano-2-oxobutyrate, 97%; .
 152831-97-5 97%
5g
 €2464.20 2025-02-15
abcr
AB360873-5 g
Ethyl 4-cyano-2-oxobutyrate, 97%; .
 152831-97-5 97%
5g
 €2464.20 2023-04-26
A2B Chem LLC
AE83806-1g
Ethyl 4-cyano-2-oxobutyrate
 152831-97-5 97%
1g
 $488.00 2024-04-20

Ethyl 4-cyano-2-oxobutyrate Related Literature

152831-97-5 (Ethyl 4-cyano-2-oxobutyrate) Related Products

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD